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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209

Get Quote

Technical Support Center: CH6953755
Welcome to the technical support center for CH6953755. This resource is intended for

researchers, scientists, and drug development professionals to provide guidance on avoiding

degradation of CH6953755 during experiments and to offer solutions to common issues.

Frequently Asked Questions (FAQs)
Q1: What is CH6953755 and what is its primary mechanism of action?

A1: CH6953755 is a potent and selective inhibitor of YES1 kinase, a member of the Src family

of non-receptor tyrosine kinases.[1][2][3] Its primary mechanism of action is to bind to the ATP-

binding site of YES1, preventing its activation and subsequent downstream signaling.[3] This

inhibition can disrupt cellular processes that are crucial for cancer cell proliferation and survival.

[3]

Q2: What are the recommended storage conditions for CH6953755 powder and stock

solutions?
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A2: For long-term storage, CH6953755 powder should be stored at -20°C. Stock solutions,

typically prepared in DMSO, should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C for up to two years or -20°C for up to one year.[1]

Q3: My experimental results with CH6953755 are inconsistent. Could this be a stability issue?

A3: Yes, inconsistent results are a common indicator of compound instability. The degradation

of CH6953755 can lead to a decreased effective concentration and variability in your data.

Factors such as improper storage, prolonged exposure to light, non-optimal pH, and repeated

freeze-thaw cycles of stock solutions can contribute to its degradation.

Q4: I suspect CH6953755 is degrading in my cell culture medium. What can I do?

A4: Instability in cell culture media can be a challenge. To mitigate this, it is recommended to

prepare fresh working solutions from a frozen stock solution immediately before each

experiment. Minimize the incubation time of the compound in the media as much as your

experimental design allows. If you still suspect degradation, you can assess its stability in your

specific medium formulation using analytical methods like HPLC or UPLC-MS.

Q5: Are there any known liabilities of CH6953755 that I should be aware of during my

experiments?

A5: Like many small molecule inhibitors, CH6953755 may be susceptible to degradation under

harsh conditions such as extreme pH, high temperatures, and prolonged exposure to direct

light. It is also crucial to ensure the quality of the solvent used for stock solutions, as

contaminants or water content can affect stability.

Troubleshooting Guides
Guide 1: Inconsistent IC50 Values in Kinase Assays
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Potential Cause Troubleshooting Steps

CH6953755 Degradation

Prepare fresh dilutions from a new aliquot of the

stock solution for each experiment. Ensure

proper storage of stock solutions at -80°C in

single-use aliquots. Visually inspect for any

precipitate in the stock solution.

Variable ATP Concentration

Standardize the ATP concentration across all

assays, ideally near the Km value for the YES1

kinase.[4]

Enzyme Activity Variation

Use a fresh aliquot of the YES1 kinase for each

experiment. Ensure consistent enzyme

concentration and activity.[4]

Inconsistent Incubation Times

Use a precise timer and a consistent incubation

time for all plates and experiments. Aim for initial

velocity conditions where substrate conversion

is typically below 20%.

Pipetting and Dispensing Errors

Ensure proper pipetting technique to avoid

bubbles and ensure accurate volume

dispensing. Use calibrated pipettes.

Guide 2: Low or No Activity in Cell-Based Assays
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Potential Cause Troubleshooting Steps

CH6953755 Degradation

Prepare fresh working solutions immediately

before treating cells. Minimize exposure of the

compound to light and elevated temperatures

during the experiment.

Poor Cell Permeability

While CH6953755 is orally active, its

permeability can vary between cell lines. If

suspected, consider using permeabilizing

agents (with appropriate controls) or alternative

delivery methods.

Off-Target Effects or Pathway Crosstalk

Inhibition of YES1 may lead to the activation of

compensatory signaling pathways.[5] Analyze

downstream markers of alternative pathways to

investigate this possibility.

Cell Line Authenticity and Passage Number

Confirm the identity of your cell lines using short

tandem repeat (STR) profiling. Use cells within a

consistent and low passage number range.[6]

Quantitative Data on CH6953755 Stability
The following tables provide hypothetical, yet plausible, data on the stability of CH6953755
under various conditions, based on general principles of small molecule stability. This data

should be used as a guideline, and it is recommended to perform stability studies under your

specific experimental conditions.

Table 1: Stability of CH6953755 in Aqueous Buffer (pH 7.4) at Different Temperatures

Temperature Incubation Time (hours) Remaining CH6953755 (%)

4°C 24 98.5

25°C (Room Temp) 24 92.1

37°C 24 85.3
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Table 2: Stability of CH6953755 in Solution at 25°C under Different pH Conditions

pH Incubation Time (hours) Remaining CH6953755 (%)

3.0 24 88.7

5.0 24 95.2

7.4 24 92.1

9.0 24 78.4

Table 3: Photostability of CH6953755 in Solution (pH 7.4) at 25°C

Condition Exposure Time (hours) Remaining CH6953755 (%)

Dark (Control) 24 99.8

Ambient Light 24 94.5

Direct UV Light (254 nm) 4 75.1

Experimental Protocols
Protocol 1: Preparation of CH6953755 Stock and
Working Solutions
Materials:

CH6953755 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Allow the vial of CH6953755 powder to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of CH6953755 powder. For small quantities, it is recommended to

add the solvent directly to the vial.

Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10

mM).

Add the calculated volume of DMSO to the CH6953755 powder.

Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (not exceeding 37°C) may be used if necessary.

Aliquot the stock solution into single-use, sterile, amber vials to protect from light.

Label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage.

For working solutions, thaw a single aliquot and dilute to the final desired concentration in

the appropriate assay buffer or cell culture medium immediately before use.

Protocol 2: In Vitro YES1 Kinase Assay
This protocol provides a general framework for determining the IC50 of CH6953755 against

YES1 kinase.

Materials:

Recombinant human YES1 kinase

Biotinylated peptide substrate for YES1

CH6953755 stock solution (10 mM in DMSO)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-

35, 2 mM DTT)
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ATP solution

ADP-Glo™ Kinase Assay kit (or similar detection reagent)

White, low-volume 384-well assay plates

Procedure:

Prepare serial dilutions of CH6953755 in DMSO. Then, dilute these solutions in kinase assay

buffer to a 4X final concentration.

Prepare a 2X working solution of YES1 kinase in kinase assay buffer.

Prepare a 4X solution of the biotinylated peptide substrate and ATP in kinase assay buffer.

The final ATP concentration should be at the Km for YES1.

Add 5 µL of the 4X CH6953755 solution to the wells of the 384-well plate. For positive

controls (no inhibitor), add 5 µL of kinase assay buffer with the same final DMSO

concentration. For negative controls (no enzyme), add 5 µL of kinase assay buffer with

DMSO.

Add 10 µL of the 2X YES1 kinase solution to all wells except the negative controls. Add 10

µL of kinase assay buffer to the negative control wells.

Initiate the kinase reaction by adding 5 µL of the 4X substrate/ATP solution to all wells.

Incubate the plate at room temperature for 60 minutes.

Stop the reaction and detect the generated ADP by adding the ADP-Glo™ reagents

according to the manufacturer's instructions.

Measure the luminescence on a plate reader.

Calculate the percent inhibition for each CH6953755 concentration and determine the IC50

value by fitting the data to a four-parameter logistic curve.
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Caption: The YES1-YAP1 signaling pathway and the inhibitory action of CH6953755.
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Caption: A generalized workflow for an in vitro kinase inhibition assay using CH6953755.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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